Cas no 66499-31-8 (N-(10-Oxido-9,10-dihydro-9-oxa-10-phosphaphenanthrene)methyl-1,3,5-triazine-2,4,6-triamine)

• Product Name: N-(10-Oxido-9,10-dihydro-9-oxa-10-phosphaphenanthrene)methyl-1,3,5-triazine-2,4,6-triamine
• CAS No: 66499-31-8
• MF: C₁₆H₁₅N₆O₂P
• MW: 354.303062677383
• CID: 58475
• PubChem ID: 102600937
• Update Time: 2025-10-29

N-(10-Oxido-9,10-dihydro-9-oxa-10-phosphaphenanthrene)methyl-1,3,5-triazine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

• N-[(10-Oxido-9,10-dihydro-9-oxa-10-phosphaphenanthrene)methyl]-1,3,5-triazine-2,4,6-triamine
• N-(6H-Dibenz[c,e][1,2]oxaphosphorin-6-ylmethyl)-1,3,5-triazine-2,4,6-triamine P-oxide
• 2-N-[(6-oxobenzo[c][2,1]benzoxaphosphinin-6-yl)methyl]-1,3,5-triazine-2,4,6-triamine
• 6-(((4,6-Diamino-1,3,5-triazin-2-yl)amino)methyl)dibenzo[c,e][1,2]oxaphosphinine 6-oxide
• 66499-31-8
• N-(10-Oxido-9,10-dihydro-9-oxa-10-phosphaphenanthrene)methyl-1,3,5-triazine-2,4,6-triamine

• Inchi： 1S/C16H15N6O2P/c17-14-20-15(18)22-16(21-14)19-9-25(23)13-8-4-2-6-11(13)10-5-1-3-7-12(10)24-25/h1-8H,9H2,(H5,17,18,19,20,21,22)
• InChI Key： HBVBMEQCXSOQKO-UHFFFAOYSA-N
• SMILES： P1(CNC2N=C(N)N=C(N)N=2)(C2C=CC=CC=2C2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 354.09900
• Monoisotopic Mass: 354.09941074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.53
• PSA: 138.85000
• LogP: 3.30380

Additional information on N-(10-Oxido-9,10-dihydro-9-oxa-10-phosphaphenanthrene)methyl-1,3,5-triazine-2,4,6-triamine

Introduction to N-(10-Oxido-9,10-dihydro-9-oxa-10-phosphaphenanthrene)methyl-1,3,5-triazine-2,4,6-triamine (CAS No. 66499-31-8)

N-(10-Oxido-9,10-dihydro-9-oxa-10-phosphaphenanthrene)methyl-1,3,5-triazine-2,4,6-triamine is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of chemical biology and pharmaceutical research. This compound, identified by the CAS number 66499-31-8, has garnered significant attention due to its unique structural features and the promising avenues it opens for further exploration.

The molecular architecture of this compound encompasses a phosphaphenanthrene core, which is a rare and highly stable heterocyclic system. The presence of an oxygenated group at the 10-position of the phosphaphenanthrene ring introduces additional reactivity and functionalization possibilities. This structural motif is particularly intriguing because it combines the stability of the phosphaphenanthrene framework with the versatility of oxygen-containing heterocycles.

The triamine functionality at the 1,3,5 positions of the triazine ring further enhances the compound's potential as a building block for more complex molecules. Triazines are well-known for their role in agriculture as herbicides and in pharmaceuticals as antiviral agents. The incorporation of multiple amine groups into this structure suggests that it could serve as a precursor for designing novel bioactive molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing new materials and compounds with applications in drug delivery systems. The unique properties of N-(10-Oxido-9,10-dihydro-9-oxa-10-phosphaphenanthrene)methyl-1,3,5-triazine-2,4,6-triamine make it an attractive candidate for such applications. Specifically, its ability to form stable complexes with other molecules could be leveraged to create targeted drug delivery systems that enhance therapeutic efficacy while minimizing side effects.

The phosphaphenanthrene core is particularly noteworthy due to its electronic properties and its potential to interact with biological targets in unique ways. This core structure has been explored in various contexts, including as a component in organic electronics and as a scaffold for medicinal chemistry applications. The oxygenated derivative further extends these possibilities by introducing polar interactions that could be exploited in drug design.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and structural versatility. The combination of phosphaphenanthrene and triazine moieties in N-(10-Oxido-9,10-dihydro-9-oxa-10-phosphaphenanthrene)methyl-1,3,5-triazine-2,4,6-triamine positions it as a promising candidate for further investigation in this field. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of novel therapeutic agents.

The triamine functionality also suggests that this compound could be used to develop new catalysts or ligands for metal-based therapies. Transition metal complexes are widely used in medicine for their ability to target specific biological processes. By serving as a ligand or catalyst precursor, N-(10-Oxido-9,10-dihydro-9-oxa-10-phosphaphenanthrene)methyl-1,3,5-triazine-2,4,6-triamine could play a crucial role in designing more effective metal-based drugs.

The compound's stability under various conditions makes it a suitable candidate for industrial applications as well. For instance, its resistance to thermal degradation could make it useful in high-performance materials or coatings. Additionally, its ability to form stable complexes with other molecules could be exploited in the development of new sensors or diagnostic tools.

In conclusion, N-(10-Oxido-9,10-dihydro-9-oxa-10-phosphaphenanthrene)methyl-1, 3, 5-triazine-2, 4, 6-triamine (CAS No. 66499- 31- 8) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and functional groups make it an attractive candidate for further exploration in chemical biology, pharmaceuticals, materials science, and beyond. As research continues to uncover new applications for this compound, its importance is likely to grow even further.